Cas no 888731-73-5 (4-Hydroxy-3-trifluoromethylbenzoyl chloride)

• Product Name: 4-Hydroxy-3-trifluoromethylbenzoyl chloride
• CAS No: 888731-73-5
• MF: C₈H₄ClF₃O₂
• MW: 224.564372062683
• CID: 4962761
• Update Time: 2025-06-08

4-Hydroxy-3-trifluoromethylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-trifluoromethylbenzoyl chloride
• 4-Hydroxy-3-(trifluoromethyl)benzoyl chloride
• 4-Hydroxy-3-trifluoromethylbenzoyl chloride

• Inchi： 1S/C8H4ClF3O2/c9-7(14)4-1-2-6(13)5(3-4)8(10,11)12/h1-3,13H
• InChI Key： NKTHACPGOJGENK-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C(C(F)(F)F)=C1)O)=O

Computed Properties

• Exact Mass: 223.9851915 g/mol
• Monoisotopic Mass: 223.9851915 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3
• Molecular Weight: 224.56

Additional information on 4-Hydroxy-3-trifluoromethylbenzoyl chloride

4-Hydroxy-3-Trifluoromethylbenzoyl Chloride (CAS No 888731-73-5)

4-Hydroxy-3-Trifluoromethylbenzoyl Chloride (CAS No 888731-73-5) is a highly reactive and versatile organic compound belonging to the class of benzoyl chlorides. This compound is characterized by its unique structure, which includes a hydroxyl group (-OH) at the para position and a trifluoromethyl group (-CF₃) at the meta position of the benzene ring, with a carbonyl chloride (-COCl) group attached to the ring. The presence of these functional groups makes it an interesting molecule for various applications in organic synthesis, pharmaceutical chemistry, and materials science.

The synthesis of 4-Hydroxy-3-Trifluoromethylbenzoyl Chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that lead to the formation of this compound with high regioselectivity.

One of the most notable applications of 4-Hydroxy-3-Trifluoromethylbenzoyl Chloride is in the field of medicinal chemistry. Its ability to act as an electrophilic reagent makes it a valuable intermediate in the synthesis of bioactive molecules, including potential drug candidates. Recent studies have highlighted its role in the development of inhibitors for certain enzymes, such as kinases and proteases, which are implicated in various diseases like cancer and neurodegenerative disorders.

In addition to its role in drug discovery, 4-Hydroxy-3-Trifluoromethylbenzoyl Chloride has found applications in materials science, particularly in the synthesis of advanced polymers and coatings. The trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can be exploited to design materials with tailored functionalities. For example, researchers have utilized this compound as a building block for constructing fluorinated polymers with enhanced thermal stability and chemical resistance.

The reactivity of 4-Hydroxy-3-Trifluoromethylbenzoyl Chloride is largely influenced by its functional groups. The hydroxyl group introduces hydrogen bonding capabilities, while the trifluoromethyl group contributes electron-withdrawing effects that enhance the electrophilicity of the carbonyl chloride group. These properties make it an excellent substrate for nucleophilic acyl substitution reactions, which are fundamental in organic synthesis.

Recent research has also focused on understanding the environmental fate and toxicity of 4-Hydroxy-3-Trifluoromethylbenzoyl Chloride. Studies have shown that this compound undergoes rapid hydrolysis under aqueous conditions, leading to the formation of corresponding carboxylic acids and release of chloride ions. While this suggests that it may not persist long-term in natural environments, further investigations are needed to assess its potential impact on aquatic ecosystems.

In conclusion, 4-Hydroxy-3-Trifluoromethylbenzoyl Chloride (CAS No 888731-73-5) is a multifaceted compound with significant potential in various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers working in organic synthesis, pharmaceuticals, and materials science. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing modern chemistry.